Cas no 959833-70-6 (tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate;hydrochloride)

• Product Name: tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate;hydrochloride
• CAS No: 959833-70-6
• MF: C₈H₁₉ClN₂O₂
• MW: 210.701661348343
• MDL: MFCD16295173
• CID: 836262
• PubChem ID: 53350397
• Update Time: 2025-05-21

tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate;hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-tert-Butyl (1-aminopropan-2-yl)carbamate hydrochloride
• S-2-N-BOC-propane-1,2-diamine-HCl
• tert-butyl N-[(2S)-1-aminopropan-2-yl]carbamate,hydrochloride
• tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate;hydrochloride
• tert-butyl N-[(2S)-1-aminopropan-2-yl]carbamate;hydrochloride
• DTXSID30693621
• (S)-tert-Butyl(1-aminopropan-2-yl)carbamatehydrochloride
• (S)-N2-Boc-propane-1,2-diamine Hydrochloride
• (R)-tert-Butyl (1-aminopropan-2-yl)carbamate hydrochloride
• Carbamic acid, [(1S)-2-amino-1-methylethyl]-, 1,1-dimethylethyl ester (9CI)
• (S)-2-(Boc-amino)-propanamine hydrochloride
• A858736
• (S)-2-N-Boc-Propane-1,2-diamine hydrochloride
• CS-0029518
• AKOS015844236
• MFCD16295173
• tert-Butyl [(2S)-1-aminopropan-2-yl]carbamate--hydrogen chloride (1/1)
• tert-butyl [(2S)-1-aminopropan-2-yl]carbamate hydrochloride
• 959833-70-6
• (S)-2-(BOC-AMINO)-PROPANAMINE HCL
• DS-13944
• CNHXWWFZXWRQAK-RGMNGODLSA-N
• (S)-2-N-BOC-PROPANE-1,2-DIAMINE HCl
• TERT-BUTYL N-[(2S)-1-AMINOPROPAN-2-YL]CARBAMATE HYDROCHLORIDE

• MDL： MFCD16295173
• Inchi： 1S/C8H18N2O2.ClH/c1-6(5-9)10-7(11)12-8(2,3)4;/h6H,5,9H2,1-4H3,(H,10,11);1H/t6-;/m0./s1
• InChI Key： CNHXWWFZXWRQAK-RGMNGODLSA-N
• SMILES： Cl.O(C(N[C@@H](C)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 210.11400
• Monoisotopic Mass: 210.1135055g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Color/Form: White to Yellow Solid
• PSA: 67.84000
• LogP: 2.56500

tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate;hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate;hydrochloride

tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate; hydrochloride: A Comprehensive Overview

CAS No. 959833-70-6 refers to the compound known as tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate; hydrochloride. This compound is a significant entity in the field of organic chemistry and pharmacology, with potential applications in drug development and chemical synthesis. The structure of this compound is characterized by a tert-butyl group attached to a carbamate moiety, which is further linked to an amino alcohol derivative. The hydrochloride salt form indicates that this compound exists in its protonated form, making it more stable and soluble for various applications.

The synthesis of tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate; hydrochloride involves a series of well-defined chemical reactions, including nucleophilic substitution, condensation, and acid-base neutralization. Recent advancements in asymmetric synthesis have enabled the selective formation of the (1S) enantiomer, which is crucial for its biological activity. Researchers have employed chiral catalysts and enantioselective reactions to achieve high enantiomeric excess, ensuring the compound's suitability for pharmaceutical applications.

One of the most intriguing aspects of this compound is its pharmacological profile. Studies have shown that tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate; hydrochloride exhibits potent bioactivity in vitro, particularly in models related to central nervous system disorders. The compound's ability to modulate neurotransmitter systems has been extensively investigated, with recent findings suggesting its potential as a therapeutic agent for conditions such as anxiety and depression.

The stereochemistry of the compound plays a pivotal role in its biological activity. The (1S) configuration ensures proper molecular recognition and interaction with target receptors, which is essential for its efficacy. Advanced computational methods, including molecular docking and dynamics simulations, have provided insights into the binding modes of this compound with various protein targets. These studies have highlighted the importance of key functional groups, such as the amino alcohol moiety and the carbamate group, in mediating these interactions.

In terms of stability and solubility, tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate; hydrochloride demonstrates favorable properties that make it amenable to formulation development. Its solubility in aqueous solutions is enhanced by the presence of the hydrochloride salt, which facilitates its administration via various routes, including oral and parenteral routes. Recent studies have also explored the use of nanotechnology-based delivery systems to further improve its bioavailability and reduce systemic side effects.

The environmental impact and safety profile of this compound are additional areas of interest. Ecotoxicological studies have shown that tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate; hydrochloride has low toxicity towards aquatic organisms, making it a safer option for large-scale production and use. Regulatory agencies have also evaluated its safety profile, with findings indicating that it poses minimal risks to human health when used as directed.

In conclusion, CAS No. 959833-70-6, or tert-butyl N-[(1S)-2-amino-1-methyl-ethyl]carbamate; hydrochloride, represents a promising compound with diverse applications in the pharmaceutical industry. Its unique chemical structure, stereochemical properties, and favorable pharmacokinetic characteristics position it as a valuable tool in drug discovery and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound is likely to play an increasingly important role in addressing unmet medical needs.